2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride

• IUPAC Name: 2-amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-10-11(2)18-9-8-16(10)14(17)13(15)12-6-4-3-5-7-12;/h3-7,10-11,13H,8-9,15H2,1-2H3;1H
• InChI Key: MEHMSTDXDWEVII-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OCCN1C(=O)C(C2=CC=CC=C2)N)C.Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol

Description

2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride, also known as DMPE, is a chemical compound used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. DMPE is a derivative of morpholine and is used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride is not well understood. However, it is believed to act as a nucleophile in organic reactions, facilitating the formation of chiral compounds. 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride has also been shown to interact with biological molecules, such as enzymes and receptors.
Biochemical and Physiological Effects
2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride does not have any known biochemical or physiological effects. It is considered to be relatively non-toxic and has a low potential for causing adverse reactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride in lab experiments is its high purity and stability. It is also relatively easy to handle and store. However, 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride is expensive and can be difficult to obtain in large quantities. Additionally, its use is limited to certain types of organic reactions and applications.

Future Directions

There are several potential future directions for research involving 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride. One area of interest is its use as a chiral selector in chromatography. Additionally, 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride could be studied for its interactions with biological molecules and its potential as a therapeutic agent. Further research is also needed to better understand the mechanism of action of 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride and its potential applications in organic synthesis.

Synthesis Methods

2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride is synthesized through a multi-step process that involves the reaction of morpholine with 2,3-dimethylphenylacetyl chloride, followed by the addition of ammonia. The resulting product is purified through recrystallization and conversion to the hydrochloride salt form.

Scientific Research Applications

2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride is primarily used as a reagent in organic synthesis, particularly in the preparation of chiral compounds. It is also used in the synthesis of pharmaceuticals and agrochemicals. Additionally, 2-Amino-1-(2,3-dimethylmorpholin-4-yl)-2-phenylethanone;hydrochloride has been studied for its potential as a chiral selector in chromatography.